molecular formula C23H24N4O B6426175 1-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-(naphthalen-1-yl)ethan-1-one CAS No. 2034469-50-4

1-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-(naphthalen-1-yl)ethan-1-one

Cat. No. B6426175
CAS RN: 2034469-50-4
M. Wt: 372.5 g/mol
InChI Key: VLMGTZSGYJTIRV-UHFFFAOYSA-N
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Description

1-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-(naphthalen-1-yl)ethan-1-one, commonly referred to as CPNE, is a small molecule that has been studied for its potential applications in scientific research. CPNE is a synthetic compound composed of a cyclopropylpyridazin-3-yl piperazin-1-yl group attached to a naphthalen-1-yl ethan-1-one group. CPNE has been studied for its ability to modulate signaling pathways and its potential to be used as a therapeutic agent. In

Scientific Research Applications

CPNE has been studied for its potential applications in scientific research. One of the most promising applications of CPNE is its potential to modulate signaling pathways. CPNE has been shown to modulate the activity of the G-protein coupled receptor (GPCR) family of proteins, which are important in regulating a variety of physiological processes. CPNE has also been studied for its potential to be used as a therapeutic agent. CPNE has been shown to have anti-inflammatory and anti-cancer activity in cell culture and animal models.

Mechanism of Action

The mechanism of action of CPNE is not fully understood. However, it is believed that CPNE works by binding to GPCRs and modulating their activity. CPNE has been shown to bind to GPCRs and alter their signaling pathways, which can lead to changes in cellular function.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPNE are not fully understood. However, CPNE has been studied for its potential to modulate signaling pathways and its potential to be used as a therapeutic agent. CPNE has been shown to have anti-inflammatory and anti-cancer activity in cell culture and animal models. CPNE has also been studied for its ability to modulate the activity of the G-protein coupled receptor (GPCR) family of proteins, which are important in regulating a variety of physiological processes.

Advantages and Limitations for Lab Experiments

The use of CPNE in laboratory experiments has several advantages and limitations. The main advantage of using CPNE is its ability to modulate signaling pathways and its potential to be used as a therapeutic agent. CPNE has been shown to have anti-inflammatory and anti-cancer activity in cell culture and animal models. However, CPNE has several limitations. CPNE is a synthetic compound and is not found naturally in the body, which limits its potential therapeutic applications. CPNE is also not as stable as other compounds, which can make it difficult to store and handle in laboratory experiments.

Future Directions

There are several potential future directions for the use of CPNE in scientific research. One potential direction is to further study the mechanism of action of CPNE and its potential therapeutic applications. CPNE has been shown to modulate signaling pathways and has potential anti-inflammatory and anti-cancer activity, but the exact mechanisms of action are not yet fully understood. Additionally, CPNE could be studied for its potential to be used as a diagnostic tool. CPNE could be used to detect changes in signaling pathways or to detect specific proteins or molecules in the body. Finally, CPNE could be studied for its potential to be used as a drug delivery system. CPNE could be used to target specific cells or tissues and deliver therapeutic agents to those cells or tissues.

Synthesis Methods

CPNE can be synthesized using a variety of methods. The most commonly used method is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the reaction of an organoboron compound with an organic halide in the presence of a base and a palladium catalyst. The reaction of 6-cyclopropylpyridazin-3-yl piperazin-1-yl bromide and naphthalen-1-yl ethan-1-one in the presence of potassium carbonate, palladium(II) acetate, and dimethylformamide yields CPNE in good yields.

properties

IUPAC Name

1-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-2-naphthalen-1-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N4O/c28-23(16-19-6-3-5-17-4-1-2-7-20(17)19)27-14-12-26(13-15-27)22-11-10-21(24-25-22)18-8-9-18/h1-7,10-11,18H,8-9,12-16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLMGTZSGYJTIRV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CC4=CC=CC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl)-2-(naphthalen-1-yl)ethanone

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